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Compound of Interest

Compound Name: Lithium formate monohydrate

Cat. No.: B1592690 Get Quote

Introduction

Lithium formate monohydrate (CHLiO₂·H₂O) is a white crystalline solid that is the lithium salt

of formic acid. While other formate salts, such as ammonium formate and sodium formate, are

well-established reagents in organic synthesis, particularly as hydrogen donors in catalytic

transfer hydrogenation, the specific applications of lithium formate monohydrate are less

frequently documented in the mainstream chemical literature. These application notes aim to

provide an overview of the potential and observed roles of lithium formate monohydrate in

organic synthesis, drawing from available data and analogous reactivity of other formate salts.

Physicochemical Properties

A summary of the key physicochemical properties of lithium formate monohydrate is

presented in Table 1. Understanding these properties is crucial for its handling and application

in synthetic protocols.

Property Value

Molecular Formula CH₃LiO₃

Molecular Weight 69.97 g/mol

Appearance White crystalline solid

CAS Number 6108-23-2
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Application in Catalytic Transfer Hydrogenation
Catalytic transfer hydrogenation (CTH) is a powerful technique in organic synthesis for the

reduction of various functional groups, where a hydrogen donor molecule transfers hydrogen to

a substrate in the presence of a metal catalyst. Formate salts are common hydrogen donors in

this process. While specific and detailed protocols for lithium formate monohydrate are

scarce, its role can be inferred from comparative studies involving various formate salts.

One study investigating iridium-catalyzed transfer hydrogenation included lithium formate

among the formate salts tested. Although detailed quantitative data for a range of substrates

was not provided, its inclusion suggests its potential utility as a hydrogen donor.[1] The general

mechanism for formate-mediated CTH is depicted below.

Logical Workflow for Formate-Mediated Catalytic Transfer Hydrogenation
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Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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